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Compound of Interest

(5-Bromofuran-2-yl)methanamine
Compound Name:

hydrochloride
CAS No.: 1803600-05-6
Cat. No.: B2384253

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Bromofuran-2-yl)methanamine hydrochloride is a key building block in the synthesis of a
wide range of heterocyclic compounds, particularly those with potential applications in
medicinal chemistry and materials science. The furan ring is a privileged scaffold in drug
discovery, and the presence of a bromine atom and a methanamine hydrochloride group at the
2 and 5 positions, respectively, provides versatile handles for further chemical modifications.
This guide offers an in-depth overview of its chemical properties, synthesis, and applications,
providing a valuable resource for professionals in the field.

Chemical Identity and Properties
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Property Value Reference
CAS Number 1803600-05-6 [1]
Molecular Formula C5H7BrCINO

Molecular Weight 212.47 g/mol [1]

Physical Form Solid [2]

Purity Typically =95% [2]

Storage Conditions 2-8°C, under inert atmosphere [2]
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Synthesis and Reaction Pathways

While specific, detailed synthetic procedures for (5-Bromofuran-2-yl)methanamine
hydrochloride are not extensively published in peer-reviewed literature, a logical synthetic
approach can be inferred from standard organic chemistry principles and related
transformations. A plausible pathway involves the following key steps:

e Bromination of a Furan-2-carboxaldehyde Derivative: The synthesis would likely commence
with a suitable furan-2-carboxaldehyde derivative. Selective bromination at the 5-position
can be achieved using various brominating agents.

e Reductive Amination: The resulting 5-bromofuran-2-carboxaldehyde can then undergo
reductive amination. This one-pot reaction typically involves the treatment of the aldehyde
with an amine source, such as ammonia or a protected amine, in the presence of a reducing
agent like sodium borohydride or catalytic hydrogenation.

e Hydrochloride Salt Formation: The final step would involve the conversion of the resulting
amine to its hydrochloride salt by treatment with hydrochloric acid. This enhances the
compound's stability and water solubility.

It is important to note that furan rings can be sensitive to strongly acidic or oxidative conditions.
Therefore, the choice of reagents and reaction conditions must be carefully optimized to ensure
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the integrity of the heterocyclic core throughout the synthesis.

Applications in Drug Discovery and Medicinal
Chemistry

The (5-Bromofuran-2-yl)methanamine hydrochloride scaffold is a valuable starting material
for the synthesis of novel bioactive molecules. The primary amine provides a nucleophilic
center for the introduction of various substituents, while the bromine atom is amenable to a
wide range of cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings.
These reactions allow for the facile introduction of diverse aryl, heteroaryl, or alkyl groups at the
5-position of the furan ring, enabling the exploration of a broad chemical space.

The furan moiety itself is a bioisostere of the phenyl ring and can be found in numerous
approved drugs and clinical candidates. Its incorporation can modulate a compound's
physicochemical properties, such as polarity and metabolic stability, which are critical for
pharmacokinetic profiles.[3]

Derivatives of similar brominated furan and benzofuran structures have been investigated for a
range of biological activities, including antimicrobial and antitubercular properties.[4][5] The
ability to readily diversify the (5-Bromofuran-2-yl)methanamine hydrochloride core makes it
an attractive starting point for the development of new therapeutic agents.

Experimental Protocols and Characterization

While a specific protocol for the synthesis of the title compound is not readily available, a
generalized workflow for the characterization of such a molecule would involve standard
analytical techniques:

Spectroscopic Analysis Workflow

Caption: Generalized workflow for the synthesis and spectroscopic characterization of (5-
Bromofuran-2-yl)methanamine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the furan
ring protons, the methylene protons adjacent to the amine, and the amine protons. The

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b2384253/docs?utm_src=pdf-body#5-bromofuran-2-yl-methanamine-hydrochloride-a-comprehensive-technical-guide
https://pdf.benchchem.com/310/Phenyl_5_bromofuran_2_carboxylate_A_Core_Scaffold_in_Modern_Medicinal_Chemistry.pdf
https://www.researchgate.net/publication/298830312_Reaction_products_of_5-bromobenzofuran-2-yl-aryl_methanone_and_their_antimicrobial_activities
https://www.mdpi.com/1420-3049/28/23/7738
https://www.benchchem.com/product/b2384253/docs?utm_src=pdf-body#5-bromofuran-2-yl-methanamine-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/product/b2384253/docs?utm_src=pdf-body#5-bromofuran-2-yl-methanamine-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/product/b2384253/docs?utm_src=pdf-body#5-bromofuran-2-yl-methanamine-hydrochloride-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2384253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

coupling constants between the furan protons can provide confirmation of their relative
positions.

e 13C NMR: The carbon NMR spectrum will display distinct signals for each of the five carbon
atoms in the furan ring, as well as the methylene carbon. The chemical shifts will be
influenced by the electron-withdrawing effects of the bromine and the methanamine
hydrochloride group.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight of the compound. The
presence of bromine and chlorine atoms will result in a characteristic isotopic pattern in the
mass spectrum, which can be used to further validate the elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the N-H
stretching of the amine hydrochloride, C-H stretching of the furan ring and methylene group, C-
O-C stretching of the furan ether linkage, and C-Br stretching.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling (5-
Bromofuran-2-yl)methanamine hydrochloride. It is classified as a warning-level hazard, with
the following hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H335 (May cause respiratory irritation).[2][6]

Personal Protective Equipment (PPE):

Hand Protection: Wear impervious gloves.

Eye Protection: Use safety goggles or a face shield.

Skin and Body Protection: Wear protective clothing.

Respiratory Protection: Use a suitable respirator if dust or aerosols are generated.[7][8]

Handling and Storage:
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Handle under an inert gas atmosphere.

Avoid contact with skin, eyes, and clothing.

Store in a well-ventilated place and keep the container tightly closed.

Store at the recommended temperature of 2-8°C.[2]

Conclusion

(5-Bromofuran-2-yl)methanamine hydrochloride is a versatile and valuable building block
for synthetic and medicinal chemists. Its straightforward, albeit not widely documented,
synthesis and the presence of two reactive functional groups make it an ideal starting material
for the construction of diverse and complex molecular architectures. As the demand for novel
heterocyclic compounds in drug discovery and materials science continues to grow, the
importance of key intermediates like this is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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